Cas no 847199-06-8 (6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride)

• Product Name: 6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
• CAS No: 847199-06-8
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 3215037
• PubChem ID: 57458020
• Update Time: 2025-10-30

6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-3-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-6-METHOXY-, HYDROCHLORIDE
• 6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
• YFXRKXYNQZWTGH-UHFFFAOYSA-N
• SCHEMBL506120
• AT29218
• EN300-1168613
• 847199-06-8
• 871-524-2
• XIB19906
• 6-Methoxy-2,3,4,5-tetrahydro-1H-benzo[d]azepine Hydrochloride
• 6-METHOXY-2,3,4,5-TETRAHYDRO-1H-BENZO[D]AZEPINE HCL
• 6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine;hydrochloride
• 2,3,4,5-Tetrahydro-6-methoxy-1h-benzo[d]azepine hydrochloride
• CS-0139070
• DB-191873

• Inchi： 1S/C11H15NO.ClH/c1-13-11-4-2-3-9-5-7-12-8-6-10(9)11;/h2-4,12H,5-8H2,1H3;1H
• InChI Key： YFXRKXYNQZWTGH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC2CCNCCC=21

Computed Properties

• Exact Mass: 213.0920418Da
• Monoisotopic Mass: 213.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride

Recent Advances in the Study of 6-Methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine Hydrochloride (CAS: 847199-06-8)

6-Methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride (CAS: 847199-06-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This benzazepine derivative has been the subject of numerous studies due to its potential pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent research has focused on its synthesis, mechanism of action, and therapeutic applications, providing new insights into its role as a potential drug candidate.

The compound's structural features, including the methoxy group and the tetrahydrobenzazepine core, contribute to its unique biological activity. Studies have demonstrated its affinity for dopamine receptors, particularly the D1 and D2 subtypes, which are implicated in various neurological and psychiatric conditions. This receptor binding profile suggests potential applications in the treatment of Parkinson's disease, schizophrenia, and other CNS disorders. Recent advancements in synthetic chemistry have also enabled more efficient and scalable production of this compound, facilitating further preclinical and clinical investigations.

One of the key findings from recent research is the compound's ability to modulate dopaminergic neurotransmission with high selectivity. In vitro and in vivo studies have shown that 6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride exhibits dose-dependent effects on dopamine receptor activity, with minimal off-target interactions. This selectivity is a promising attribute for reducing side effects commonly associated with non-selective dopamine receptor ligands. Additionally, pharmacokinetic studies have revealed favorable absorption and distribution properties, further supporting its potential as a therapeutic agent.

Another area of active research is the exploration of structural analogs and derivatives of 6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride. By modifying the methoxy group or the benzazepine core, researchers aim to enhance its pharmacological profile, including improved receptor binding affinity, metabolic stability, and blood-brain barrier penetration. These efforts are guided by computational modeling and structure-activity relationship (SAR) studies, which provide valuable insights into the molecular determinants of its activity.

In conclusion, 6-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride (CAS: 847199-06-8) represents a promising compound for further development in the treatment of CNS disorders. Its selective dopaminergic activity, coupled with recent advancements in synthesis and structural optimization, positions it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on clinical translation, including safety and efficacy evaluations in human trials, to fully realize its therapeutic potential.